Cas no 76923-16-5 (Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 76923-16-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD06659797
• CID: 548636
• PubChem ID: 12914809
• Update Time: 2025-04-19

Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-methyl-5-phenyl-, ethyl ester
• 3-METHYL-5-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate
• 3-METHYL-5-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• AB26330
• CS-0326423
• MFCD06659797
• AKOS015959769
• ethyl 5-methyl-3-phenyl-1H-pyrazole-4-carboxylate
• Ethyl 5-methyl-3-phenylpyrazole-4-carboxylate
• D78601
• 76923-16-5
• ethyl3-methyl-5-phenyl-1h-pyrazole-4-carboxylate
• DTXSID50512845
• SCHEMBL19209480
• CS-10767
• 3-METHYL-5-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACIDETHYLESTER
• SCHEMBL11269746

• MDL： MFCD06659797
• Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9(2)14-15-12(11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： NIVCIGONLNLBNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NN=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 415.183°C at 760 mmHg
• Flash Point: 204.896°C
• Refractive Index: 1.57
• PSA: 54.98000
• LogP: 2.56180